Cas no 77091-61-3 ((+)-Allylboronic acid pinanediol ester)

• Product Name: (+)-Allylboronic acid pinanediol ester
• CAS No: 77091-61-3
• MF: C₁₃H₂₁BO₂
• MW: 220.115644216537
• CID: 856903
• PubChem ID: 12111009
• Update Time: 2025-04-19

(+)-Allylboronic acid pinanediol ester Chemical and Physical Properties

Names and Identifiers

• (+)-Allylboronic acid pinanediol ester
• (-)-(1R,2R,3S,5R)-2,3-(O-Allylborylen)-2,3-pinandiol
• 77091-61-3
• (3AR,4R,6R,7aS)-2-allyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
• (1R,2R,6S,8R)-2,9,9-Trimethyl-4-prop-2-enyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decane

• Inchi： 1S/C13H21BO2/c1-5-6-14-15-11-8-9-7-10(12(9,2)3)13(11,4)16-14/h5,9-11H,1,6-8H2,2-4H3/t9-,10-,11+,13-/m1/s1
• InChI Key： ZWEMLWHNKCNXMY-HNCHTBHHSA-N
• SMILES： O1B(CC=C)O[C@H]2C[C@H]3C[C@@H]([C@@]12C)C3(C)C

Computed Properties

• Exact Mass: 220.16300
• Monoisotopic Mass: 220.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.990 g/mL at 25 °C
• Refractive Index: n20/D 1.475
• PSA: 18.46000
• LogP: 2.90070

(+)-Allylboronic acid pinanediol ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：26-36
• Risk Phrases：R36/37/38